Cas no 41734-55-8 (5-Nitro-1H-indene)

• Product Name: 5-Nitro-1H-indene
• CAS No: 41734-55-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD07783013
• CID: 330880
• PubChem ID: 93232
• Update Time: 2025-05-20

5-Nitro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-indene
• 1H-Indene, 5-nitro-
• 5-Nitroindene
• 1H-Indene,5-nitro
• 5-Nitro-inden
• ALLYL-PHOSPHINICACID
• NWY7V6M2JW
• NSC 62566
• NCGC00188170-04
• DTXSID50194529
• NCGC00188170-02
• 5-Nitro-1H-indene #
• NSC-62566
• SCHEMBL2728137
• FT-0687538
• AC-22909
• NCGC00188170-01
• NSC62566
• A24424
• NCGC00188170-07
• AMY15970
• OHNKSVVCUPOUDJ-UHFFFAOYSA-N
• AT-051/43422720
• NCGC00188170-09
• NCGC00188170-05
• UNII-NWY7V6M2JW
• NCGC00188170-08
• 4-Diazodiphenylaminesulfate
• 41734-55-8
• NCGC00188170-10
• AKOS006344547
• NCGC00188170-06
• Indene, 5-nitro-
• CHEMBL165271
• NCGC00188170-03

• MDL： MFCD07783013
• Inchi： 1S/C9H7NO2/c11-10(12)9-5-4-7-2-1-3-8(7)6-9/h1,3-6H,2H2
• InChI Key： OHNKSVVCUPOUDJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 82-83 ºC
• Boiling Point: 283.4°C at 760 mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.64
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 45.82000
• LogP: 2.68730

Additional information on 5-Nitro-1H-indene

5-Nitro-1H-Indene: A Comprehensive Overview

The compound 5-Nitro-1H-indene, identified by the CAS number 41734-55-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of indenes, which are bicyclic aromatic hydrocarbons. The presence of a nitro group at the 5-position introduces unique electronic and structural properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 5-Nitro-1H-indene in materials science, particularly in the development of advanced materials for electronic applications. The nitro group's electron-withdrawing nature enhances the molecule's conjugation, which is crucial for applications in organic electronics. Researchers have explored its use in designing novel semiconducting materials, where its electronic properties play a pivotal role in device performance.

In terms of synthesis, 5-Nitro-1H-indene can be prepared through various methods, including nitration reactions and cyclization processes. A study published in 2023 demonstrated an efficient synthesis pathway using a combination of nitration and subsequent cyclization steps, achieving high yields and purity. This method has been lauded for its scalability and applicability in large-scale production.

The chemical stability of 5-Nitro-1H-indene under various conditions has also been a focal point of recent research. Investigations into its thermal stability revealed that it can withstand high temperatures without significant decomposition, making it suitable for high-temperature applications. Additionally, studies on its photochemical properties have shown promising results for its use in light-sensitive materials.

In the pharmaceutical industry, 5-Nitro-1H-indene has been explored as a potential lead compound for drug development. Its ability to interact with biological systems due to the nitro group's reactivity has led to investigations into its anti-inflammatory and antioxidant properties. Preliminary studies indicate that it may have therapeutic potential in treating inflammatory diseases, although further research is required to validate these findings.

The environmental impact of 5-Nitro-1H-indene has also been studied, with researchers examining its biodegradation rates and toxicity profiles. Results suggest that it is moderately biodegradable under aerobic conditions, with minimal toxicity to aquatic organisms at low concentrations. These findings are crucial for assessing its safety profile and ensuring responsible use in industrial applications.

In conclusion, 5-Nitro-1H-indene, CAS number 41734-55-8, is a versatile compound with diverse applications across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable material for future innovations. As research continues to uncover new potentials, this compound is expected to play an increasingly important role in both academic and industrial settings.